1-[(2-Chlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine

• Molecular Formula: C16H16ClFN2O2S
• Molecular Weight: 354.8 g/mol
• IUPAC Name: 1-(2-chlorophenyl)sulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C16H16ClFN2O2S/c17-13-5-1-4-8-16(13)23(21,22)20-11-9-19(10-12-20)15-7-3-2-6-14(15)18/h1-8H,9-12H2
• InChI Key: ITDOTMPWAGMJRL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=CC=CC=C3Cl

Description

1-[(2-Chlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine is a useful research compound. Its molecular formula is C16H16ClFN2O2S and its molecular weight is 354.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Sulfonylation of 1-(2-fluorophenyl)piperazine.HCl (325 mg, 1.5 mmol) with 2-chlorobenzene-1-sulfonyl chloride (316.6 mg, 1.5 mmol) was carried out according to a similar procedure described for step 1A using anhydrous dichloromethane (3 mL) as solvent and diisopropylethylamine (0.575 mL, 3.3 mmol) as base. 1-[(2-chlorophenyl)sulfonyl]-4-(2-fluorophenyl)piperazine was obtained in 75.5% yield (402 mg) as white solid.